Cas no 77869-67-1 (N-[2-(3-benzyltetrahydropyrimidin-1(2H)-yl)ethyl]aniline diethanedioate)

• Product name: N-[2-(3-benzyltetrahydropyrimidin-1(2H)-yl)ethyl]aniline diethanedioate
• CAS No: 77869-67-1
• MF: C₂₃H₂₉N₃O₈
• MW: 475.491666555405
• CID: 1789635
• PubChem ID: 3060220

N-[2-(3-benzyltetrahydropyrimidin-1(2H)-yl)ethyl]aniline diethanedioate Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-benzyltetrahydropyrimidin-1(2H)-yl)ethyl]aniline diethanedioate
• N-[2-(3-benzyl-1,3-diazinan-1-yl)ethyl]aniline,oxalic acid
• DTXSID20228481
• 1(2H)-Pyrimidineethanamine, tetrahydro-N-phenyl-3-(phenylmethyl)-, ethanedioate, hydrate (2:4:1)
• 77869-67-1
• N-(2-(3-Benzylhexahydropyrimidino)ethyl)aniline oxalate hydrate

• Inchi： InChI=1S/C19H25N3.2C2H2O4/c1-3-8-18(9-4-1)16-22-14-7-13-21(17-22)15-12-20-19-10-5-2-6-11-19;2*3-1(4)2(5)6/h1-6,8-11,20H,7,12-17H2;2*(H,3,4)(H,5,6)
• InChI Key： JZOXDMFZXPKHMQ-UHFFFAOYSA-N
• SMILES： C1CN(CN(C1)CC2=CC=CC=C2)CCNC3=CC=CC=C3.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 475.19546489g/mol
• Monoisotopic Mass: 475.19546489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų